Cas no 474651-48-4 (5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-)

5(4H)-Oxazolone,  4-(hydroxymethyl)-4-methyl-2-phenyl- structure
474651-48-4 structure
Product Name:5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
CAS No:474651-48-4
MF:C11H11NO3
MW:205.209943056107
CID:931031
PubChem ID:45123197
Update Time:2025-04-19

5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
    • 474651-48-4
    • 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
    • 4-(Hydroxymethyl)-4-methyl-2-phenyloxazol-5(4H)-one
    • DB-272974
    • Inchi: 1S/C11H11NO3/c1-11(7-13)10(14)15-9(12-11)8-5-3-2-4-6-8/h2-6,13H,7H2,1H3
    • InChI Key: QKHVJLKLFKXZRL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(C1=O)(C)CO

Computed Properties

  • Exact Mass: 205.074
  • Monoisotopic Mass: 205.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
  • XLogP3: 1.5
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